Cas no 2142552-16-5 (2-{3-amino-8-thiabicyclo3.2.1octan-3-yl}acetamide)

• Product Name: 2-{3-amino-8-thiabicyclo3.2.1octan-3-yl}acetamide
• CAS No: 2142552-16-5
• MF: C₉H₁₆N₂OS
• MW: 200.301140785217
• CID: 6615208
• PubChem ID: 165532657
• Update Time: 2025-10-29

2-{3-amino-8-thiabicyclo3.2.1octan-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-amino-8-thiabicyclo3.2.1octan-3-yl}acetamide
• 2-{3-amino-8-thiabicyclo[3.2.1]octan-3-yl}acetamide
• EN300-1283989
• 2142552-16-5

• Inchi： 1S/C9H16N2OS/c10-8(12)5-9(11)3-6-1-2-7(4-9)13-6/h6-7H,1-5,11H2,(H2,10,12)
• InChI Key： NDSZCPGTDZSQHR-UHFFFAOYSA-N
• SMILES： S1C2CCC1CC(CC(N)=O)(C2)N

Computed Properties

• Exact Mass: 200.09833431g/mol
• Monoisotopic Mass: 200.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 94.4Ų

Additional information on 2-{3-amino-8-thiabicyclo3.2.1octan-3-yl}acetamide

Comprehensive Overview of 2-{3-amino-8-thiabicyclo[3.2.1]octan-3-yl}acetamide (CAS No. 2142552-16-5)

The compound 2-{3-amino-8-thiabicyclo[3.2.1]octan-3-yl}acetamide (CAS No. 2142552-16-5) is a specialized bicyclic organic molecule featuring a unique thiabicyclo[3.2.1]octane scaffold. This structure integrates a sulfur atom within its bridged ring system, which is of significant interest in medicinal chemistry and drug discovery. The presence of both amino and acetamide functional groups enhances its potential as a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in targeting neurological and metabolic disorders, aligning with current trends in small-molecule therapeutics.

One of the most compelling aspects of 2-{3-amino-8-thiabicyclo[3.2.1]octan-3-yl}acetamide is its structural similarity to privileged scaffolds used in GPCR-targeted drugs. G protein-coupled receptors (GPCRs) remain a focal point in pharmaceutical research due to their role in diseases like diabetes, Parkinson's, and chronic pain. The compound’s rigid bicyclic framework and hydrogen-bonding motifs make it a promising candidate for modulating protein-protein interactions, a hot topic in precision medicine. Recent publications highlight its potential in fragment-based drug design, where its compact size and high solubility are advantageous.

From a synthetic chemistry perspective, CAS No. 2142552-16-5 offers opportunities for stereoselective modifications. Its chiral centers allow for the creation of enantiomerically pure derivatives, a critical factor in developing safer and more effective drugs. The thiabicyclo[3.2.1]octane core also exhibits remarkable stability under physiological conditions, addressing the industry’s demand for metabolically robust compounds. These properties have spurred interest in its use for prodrug development, particularly in enhancing blood-brain barrier permeability—a recurring challenge in CNS drug delivery.

Market dynamics for 2-{3-amino-8-thiabicyclo[3.2.1]octan-3-yl}acetamide reflect broader trends in custom synthesis and contract research. Pharmaceutical companies are outsourcing complex intermediates to leverage specialized expertise, and this compound’s niche structure positions it as a high-value target. Analytical techniques like LC-MS and NMR are essential for quality control, ensuring compliance with stringent ICH guidelines. Additionally, its compatibility with green chemistry principles (e.g., low toxicity, minimal waste) aligns with the growing emphasis on sustainable manufacturing.

In the context of AI-driven drug discovery, CAS No. 2142552-16-5 has emerged as a test case for machine learning models predicting novel bioactivity. Its balanced lipophilicity and polar surface area make it a frequent subject of QSAR studies. Researchers are also investigating its potential in covalent inhibitor design, leveraging the reactivity of its thioether linkage. These applications resonate with trending searches on platforms like Reaxys and SciFinder, where queries for “bicyclic sulfur heterocycles” and “aminoacetamide derivatives” have surged by 40% year-over-year.

Safety and regulatory profiles of 2-{3-amino-8-thiabicyclo[3.2.1]octan-3-yl}acetamide are rigorously documented. It is classified as non-hazardous under GHS standards, with no reported mutagenicity or ecotoxicity. This safety profile facilitates its use in high-throughput screening libraries, a key resource for academic and industrial labs. Storage recommendations typically suggest anhydrous conditions at -20°C to preserve its stability, a detail frequently queried by procurement specialists.

Looking ahead, the demand for CAS No. 2142552-16-5 is projected to grow alongside advancements in targeted protein degradation and bioconjugation. Its modular design enables facile incorporation into PROTACs (Proteolysis-Targeting Chimeras), a revolutionary approach in oncology therapeutics. As the scientific community prioritizes undruggable targets, this compound’s hybrid aliphatic-aromatic character may unlock new mechanistic pathways, solidifying its status as a next-generation pharmacophore.